Cas no 36983-36-5 (2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester)
36983-36-5 structure
Product Name:2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester
CAS No:36983-36-5
MF:C10H10O4S
MW:226.249001979828
MDL:MFCD00126316
CID:303422
PubChem ID:2799459
Update Time:2025-04-19
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenebutanoicacid, a,g-dioxo-, ethyl ester
- 2,4-Dioxo-4-thiophen-2-yl-butyric acid ethyl ester
- Ethyl 2,4-dioxo-4-(2-thienyl)butanoate
- Ethyl 2,4-dioxo-4-(thien-2-yl)butanoate
- ethyl 2,4-dioxo-4-thiophen-2-ylbutanoate
- 2,4-dioxo-4-[2]thienyl-butyric acid ethyl ester
- ethyl 2,4-dioxo-4-(2-thienyl)butyrate
- ethyl 2,4-dioxo-4-(thiophen-2-yl)butanoate
- ethyl 2-thenoylpyruvate
- ethyl 2-thionylpyruvate
- Ethyla,g-dioxo-2-thiophenebutanoate
- 36983-36-5
- SY352688
- AKOS000210787
- SCHEMBL1694502
- AS-5237
- MFCD00126316
- DTXSID80384072
- FT-0625892
- DB-351347
- G71857
- 2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester
-
- MDL: MFCD00126316
- Inchi: 1S/C10H10O4S/c1-2-14-10(13)8(12)6-7(11)9-4-3-5-15-9/h3-5H,2,6H2,1H3
- InChI Key: GCCFYXYKJZUHMI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(CC(C(=O)OCC)=O)=O
Computed Properties
- Exact Mass: 226.03000
- Monoisotopic Mass: 226.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 88.7Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: 34°C
- Boiling Point: 375.9±22.0 °C at 760 mmHg
- Flash Point: 181.1±22.3 °C
- Refractive Index: 1.533
- PSA: 88.68000
- LogP: 1.45310
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Safety Term:S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075088-5g |
2,4-Dioxo-4-thiophen-2-yl-butyric acid ethyl ester |
36983-36-5 | 85% | 5g |
£112.00 | 2022-03-01 | |
| Fluorochem | 075088-25g |
2,4-Dioxo-4-thiophen-2-yl-butyric acid ethyl ester |
36983-36-5 | 85% | 25g |
£400.00 | 2022-03-01 | |
| Alichem | A169004208-10g |
Ethyl 2,4-dioxo-4-(thiophen-2-yl)butanoate |
36983-36-5 | 95% | 10g |
$433.29 | 2023-09-02 | |
| Chemenu | CM311939-10g |
Ethyl 2,4-dioxo-4-(thiophen-2-yl)butanoate |
36983-36-5 | 95% | 10g |
$401 | 2021-08-18 | |
| TRC | D487090-100mg |
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester |
36983-36-5 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D487090-500mg |
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester |
36983-36-5 | 500mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D487090-1g |
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester |
36983-36-5 | 1g |
$ 115.00 | 2022-06-05 | ||
| Apollo Scientific | OR29711-1g |
Ethyl 2,4-dioxo-4-(thien-2-yl)butanoate |
36983-36-5 | 95 | 1g |
£50.00 | 2025-02-19 | |
| Apollo Scientific | OR29711-5g |
Ethyl 2,4-dioxo-4-(thien-2-yl)butanoate |
36983-36-5 | 95 | 5g |
£150.00 | 2025-02-19 | |
| Chemenu | CM311939-10g |
Ethyl 2,4-dioxo-4-(thiophen-2-yl)butanoate |
36983-36-5 | 95% | 10g |
$525 | 2023-01-19 |
2,4-Dioxo-4-thiophen-2-yl-butyric Acid Ethyl Ester Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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